molecular formula C16H12O B8500085 9,10-Dihydro-9,10-methanoanthracene-9-carboxaldehyde CAS No. 60070-19-1

9,10-Dihydro-9,10-methanoanthracene-9-carboxaldehyde

Cat. No.: B8500085
CAS No.: 60070-19-1
M. Wt: 220.26 g/mol
InChI Key: ZAELYRWEXINIKF-UHFFFAOYSA-N
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Description

9,10-Dihydro-9,10-methanoanthracene-9-carboxaldehyde is a useful research compound. Its molecular formula is C16H12O and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

60070-19-1

Molecular Formula

C16H12O

Molecular Weight

220.26 g/mol

IUPAC Name

tetracyclo[6.6.1.02,7.09,14]pentadeca-2,4,6,9,11,13-hexaene-1-carbaldehyde

InChI

InChI=1S/C16H12O/c17-10-16-9-13(11-5-1-3-7-14(11)16)12-6-2-4-8-15(12)16/h1-8,10,13H,9H2

InChI Key

ZAELYRWEXINIKF-UHFFFAOYSA-N

Canonical SMILES

C1C2C3=CC=CC=C3C1(C4=CC=CC=C24)C=O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a solution of 9-amino-12-hydroxy-9,10-dihydro-9,10-ethanoanthracene (50 mg) in conc. hydrochloric acid (2 ml) and water (2 ml) was added a solution of sodium nitrite (112 mg) in water (1.0 ml) at 0° C. The resulting mixture was stirred at 0° C. for 1 hour and at room temperature for 5 hours. The reaction mixture was diluted with water and extracted with benzene. The benzene layer was washed with water, dried over sodium sulfate and evaporated to dryness to give crude crystals of 9-formyl-9,10-dihydro-9,10-methanoanthracene (35 mg).
Name
9-amino-12-hydroxy-9,10-dihydro-9,10-ethanoanthracene
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
112 mg
Type
reactant
Reaction Step One
Quantity
2 mL
Type
solvent
Reaction Step One
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Quantity
2 mL
Type
solvent
Reaction Step One
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Quantity
1 mL
Type
solvent
Reaction Step One
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0 (± 1) mol
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

9-Formyl-9,10-dihydro-9,10-methanoanthracene (iii) is prepared from 9-amino-12-hydroxy-9,10-dihydro-9,10-ethanoanthracene (ii) by treatment with nitrous acid or metal nitrite in an acidic medium.
Name
9-amino-12-hydroxy-9,10-dihydro-9,10-ethanoanthracene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One

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